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Compound of Interest

Compound Name: Tris(3-aminopropyl)amine

Cat. No.: B1583958

Essential Safety and Handling Guide for Tris(3-
aminopropyl)amine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tris(3-aminopropyl)amine in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical Identifier and Hazard Information:
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Parameter Value

Chemical Name Tris(3-aminopropyl)amine

CAS Number 4963-47-7

Molecular Formula C9H24N4

Molecular Weight 188.31 g/mol

Appearance Colorless to Light yellow clear liquid
Primary Hazards Corrosive

GHS Signal Word Danger

H314: Causes severe skin burns and eye

Hazard Statements damage.[1] H318: Causes serious eye damage.

[1]

Personal Protective Equipment (PPE)

To ensure safety and prevent exposure, the following personal protective equipment is
mandatory when handling Tris(3-aminopropyl)amine:
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Chemical safety goggles with
side shields and a face shield

(8-inch minimum).

To protect eyes and face from

splashes.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, >0.11 mm
thickness) and a lab coat. For
larger quantities or increased
risk of contact, chemical-
resistant coveralls are

recommended.

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
vapors or aerosols are
generated, a NIOSH/MSHA-
approved respirator is

required.

To avoid inhalation.

Body Protection

A laboratory coat is the

minimum requirement.

To protect personal clothing

and skin from contamination.

Operational Workflow for Handling Tris(3-
aminopropyl)amine

The following diagram outlines the standard operating procedure for the safe handling of

Tris(3-aminopropyl)amine from preparation to disposal.
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Operational Workflow for Handling Tris(3-aminopropyl)amine

Preparation Don appropriate PPE Decontaminate work surfaces Collect all waste in a designated, labeled hazardous waste container

Proceed to handling

\d
Handling & Experimentation Ensure fume hood is operational Wash hands thoroughly Dispose of waste according to institutional and local regulations

|After experiment completion

A
Post-Handling & Decontamination Locate safety shower and eyewash station

IAfter decontamination

==

Remove and properly store/dispose of PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of Tris(3-aminopropyl)amine.
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Experimental Protocols

Step-by-Step Handling Protocol:

o Preparation: Before beginning any work, ensure you have read and understood the Safety
Data Sheet (SDS). The work area, preferably within a chemical fume hood, should be clean
and uncluttered. All necessary equipment and reagents should be assembled. Put on all
required PPE as specified in the table above.

e Handling: All manipulations of Tris(3-aminopropyl)amine should be conducted within a
certified chemical fume hood to minimize inhalation exposure. Use appropriate and clean
glassware for all transfers. When transferring the liquid, do so carefully to avoid splashing
and the generation of aerosols.

o Post-Handling: After handling, thoroughly decontaminate all work surfaces. Wash your hands
and any exposed skin with soap and water. Remove and properly dispose of contaminated
PPE. Contaminated clothing should be removed immediately and laundered before reuse.

Spill and Emergency Procedures:
e In Case of a Spill:
o Evacuate personnel from the immediate area.[2]
o Ensure adequate ventilation.
o Wearing appropriate PPE, contain the spill using an inert absorbent material.

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Clean the spill area thoroughly.
o Prevent the spill from entering drains or waterways.[2]

o First Aid Measures:
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o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[2][3]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Seek immediate medical attention.[2][3]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[3]

o Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[2][3] Seek immediate medical attention.[2]

Disposal Plan

All waste containing Tris(3-aminopropyl)amine, including unused product and contaminated
materials (e.g., gloves, pipette tips, absorbent materials), must be collected in a designated,
properly labeled, and sealed hazardous waste container. Disposal must be carried out in
accordance with all applicable local, state, and federal regulations. Do not dispose of down the
drain or into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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